![molecular formula C13H13ClN2 B8765625 3-[1,2,3,6-tetrahydro-4-pyridinyl]-5-chloro-1H-indole](/img/structure/B8765625.png)
3-[1,2,3,6-tetrahydro-4-pyridinyl]-5-chloro-1H-indole
Cat. No. B8765625
M. Wt: 232.71 g/mol
InChI Key: RANMHKQOJANPJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:22][OH:23].[Cl:3][c:4]1[cH:5][c:6]2[cH:7][cH:8][nH:9][c:10]2[cH:11][cH:12]1.[ClH:13].[K+:2].[NH:14]1[CH2:15][CH2:16][C:17](=[O:20])[CH2:18][CH2:19]1.[OH-:1].[OH2:21]>>[Cl:3][c:4]1[cH:5][c:6]2[c:7]([C:17]3=[CH:16][CH2:15][NH:14][CH2:19][CH2:18]3)[cH:8][nH:9][c:10]2[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccc2[nH]ccc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc2[nH]cc(C3=CCNCC3)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
